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Compound of Interest

Compound Name: MC 1046

Cat. No.: B10800415

Product Identification:

Product Name: Helium, compressed

UN Number: 1046[1][2][3][4]

Chemical Formula: He[1]

Synonyms: Helium gas, Gaseous helium, Balloon gas[1]

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling UN1046 (compressed Helium).
Adherence to these procedures is critical for ensuring a safe laboratory environment.

Immediate Safety Concerns: Hazard Identification

Helium is a simple asphyxiant.[1][2] In high concentrations, it can displace oxygen and lead to
rapid suffocation.[3][4][5] Symptoms of exposure to an oxygen-deficient atmosphere may
include dizziness, salivation, nausea, vomiting, and loss of mobility or consciousness.[2] It is
crucial to ensure adequate ventilation in areas where Helium is used and stored.

Personal Protective Equipment (PPE)

While Helium itself is non-toxic, the primary hazard is asphyxiation due to oxygen
displacement. The recommended personal protective equipment focuses on safe handling of
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the compressed gas cylinders.

Equipment

Specifications and Use

Eye Protection

Safety glasses are recommended when
handling cylinders to protect from mechanical
hazards.[2]

Hand Protection

While specific chemical-resistant gloves are not
required for Helium, work gloves are
recommended when handling cylinders to
prevent injuries. For cryogenic liquid helium,

cold-insulating gloves should be worn.[4]

Foot Protection

Safety shoes are recommended when handling

cylinders to protect against crush injuries.[1][2]

Respiratory Protection

Under normal use with adequate ventilation, no
respiratory protection is required. In emergency
situations or where oxygen levels may fall below
19.5%, a Self-Contained Breathing Apparatus
(SCBA) or a positive-pressure airline with a
mask and escape pack must be used. Air-
purifying respirators are not effective and will not

provide protection.[1]

Operational and Disposal Plans

A systematic approach to handling and disposing of compressed Helium cylinders is vital for

laboratory safety. The following step-by-step guidance outlines the operational workflow.

Experimental Protocols: Step-by-Step Handling

Procedure

e Receiving and Inspection:

o Upon receipt, visually inspect the cylinder for any signs of damage, such as dents or rust.
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o Ensure the cylinder is properly labeled with the correct gas name (Helium) and UN
number (1046).

o Verify that the valve protection cap is securely in place.

e Storage:

[e]

Store cylinders in a well-ventilated, secure area, preferably in an upright position.[1]

o

Cylinders should be secured with straps or chains to prevent them from falling.

[¢]

Do not store cylinders in passenger compartments of vehicles.[1]

[¢]

Protect cylinders from direct sunlight and do not expose them to temperatures exceeding
52°C (125°F).[3]

e Use:
o Before use, move the cylinder to the designated, well-ventilated work area.
o Secure the cylinder in an upright position.

o Use a pressure-reducing regulator or a separate control valve to safely discharge the gas
from the cylinder.[1]

o Use a check valve to prevent backflow into the cylinder.[1]
o Open the cylinder valve slowly.
o After each use, close the cylinder valve.

e Disposal of Empty Cylinders:

[¢]

Ensure the cylinder is empty by checking the pressure gauge.

[e]

Close the cylinder valve and replace the valve protection cap.

[e]

Mark the cylinder as "EMPTY".
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o Return the empty cylinder to the supplier. Do not attempt to refill or dispose of the cylinder
yourself.[1][2]

Emergency Procedures

o Leak: In case of a leak, evacuate the area immediately. Ensure the area is well-ventilated
before re-entry. If the leak is significant, contact emergency services.

» Fire: Helium is non-flammable and does not support combustion.[1] If cylinders are exposed
to fire, there is a risk of rupture due to heat. If possible and safe to do so, remove cylinders
from the fire area or cool them with water.[1]

 Inhalation: If someone is suspected of having inhaled high concentrations of Helium,
immediately move them to an area with fresh air. If they are not breathing, provide artificial
respiration. Seek immediate medical attention.[2]

Mandatory Visualizations
Workflow for Handling Compressed Helium Cylinders
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Caption: Workflow for the safe handling of compressed Helium cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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